Dioctyl glutarate
Overview
Description
Dioctyl glutarate is a type of plasticizer . It is used to make materials softer and more flexible, to increase their plasticity, to decrease their viscosity, and/or to decrease friction during their handling in manufacture .
Synthesis Analysis
Dioctyl glutarate can be synthesized using glutaric acid produced by metabolically engineered Corynebacterium glutamicum . The glutaric acid biosynthesis pathway is introduced by the expression of Pseudomonas putida davTDBA genes . Two conversion modules, the L-lysine conversion module and the glutaric acid production module, are constructed to support high-level glutaric acid biosynthesis from glucose with reduced byproducts accumulation . The glutaric acid produced is then purified and used for the synthesis of dioctyl glutarate .
Molecular Structure Analysis
The molecular formula of Dioctyl glutarate is C21H40O4 . It has a total of 64 bonds, including 24 non-H bonds, 2 multiple bonds, 20 rotatable bonds, 2 double bonds, and 2 ester(s) (aliphatic) .
Chemical Reactions Analysis
The production of glutarate, which is used in the synthesis of Dioctyl glutarate, involves the deletion of the l-glutamic acid dehydrogenase gene gdh. This couples growth to glutarate production since two transaminases in the glutarate pathway are crucial for nitrogen assimilation .
Physical And Chemical Properties Analysis
The physical properties of the PVC film plasticized by Dioctyl glutarate were found to be comparable to those of the PVC film plasticized by dioctyl succinate (DOS) and dioctyl adipate (DOA) .
properties
CAS RN |
33814-34-5 |
|---|---|
Product Name |
Dioctyl glutarate |
Molecular Formula |
C21H40O4 |
Molecular Weight |
356.5 g/mol |
IUPAC Name |
dioctyl pentanedioate |
InChI |
InChI=1S/C21H40O4/c1-3-5-7-9-11-13-18-24-20(22)16-15-17-21(23)25-19-14-12-10-8-6-4-2/h3-19H2,1-2H3 |
InChI Key |
RXJJVYBGRFLCOX-UHFFFAOYSA-N |
SMILES |
CCCCCCCCOC(=O)CCCC(=O)OCCCCCCCC |
Canonical SMILES |
CCCCCCCCOC(=O)CCCC(=O)OCCCCCCCC |
Other CAS RN |
33814-34-5 |
Origin of Product |
United States |
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